7-[(2R)-2-aminopropanoyl]-N,N-dimethyl-2-pyridin-3-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: (2R)-2-amino-1-[4-(dimethylamino)-2-pyridin-3-yl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl]propan-1-one
• InChI: InChI=1S/C17H22N6O/c1-11(18)17(24)23-8-6-13-14(10-23)20-15(21-16(13)22(2)3)12-5-4-7-19-9-12/h4-5,7,9,11H,6,8,10,18H2,1-3H3/t11-/m1/s1
• InChI Key: GNXDOWOTLKIRMT-LLVKDONJSA-N
• Canonical SMILES: CC(C(=O)N1CCC2=C(C1)N=C(N=C2N(C)C)C3=CN=CC=C3)N
• Isomeric SMILES: C[C@H](C(=O)N1CCC2=C(C1)N=C(N=C2N(C)C)C3=CN=CC=C3)N
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

The compound “7-[(2R)-2-aminopropanoyl]-N,N-dimethyl-2-pyridin-3-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine” is a pyrimidine derivative. Pyrimidine derivatives have been found to exhibit diverse biological potential, including anticancer activity. They exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases that are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Synthesis Analysis

The synthesis of pyrimidine derivatives involves various methods. For instance, the optimization of lipophilic substitution within a series of 4-benzyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amines provided ATP-competitive, nano-molar inhibitors with up to 150-fold selectivity for inhibition of PKB over the closely related kinase PKA. Another method involves the cyclocondensation of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles in the presence of potassium t-butoxide in boiling t-butanol.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is crucial for their biological activity. For example, the structure-activity relationship (SAR) analysis of 3-(phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine derivatives led to the discovery of compounds with high inhibitory potency against the Src kinase.

Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives are complex and varied. For instance, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Mechanism of Action

Pyrimidine derivatives exert their anticancer potential through different action mechanisms. One of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism.